3-[4-(tert-Butyl)phenyl]-2-hydroxypropanoic Acid

• Molecular Formula: C13H18O3
• Molecular Weight: 222.28 g/mol
• IUPAC Name: 3-(4-tert-butylphenyl)-2-hydroxypropanoic acid
• InChI: InChI=1S/C13H18O3/c1-13(2,3)10-6-4-9(5-7-10)8-11(14)12(15)16/h4-7,11,14H,8H2,1-3H3,(H,15,16)
• InChI Key: OGKNRFVATXGLIO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)CC(C(=O)O)O

Description

3-[4-(tert-Butyl)phenyl]-2-hydroxypropanoic acid is a chiral hydroxy acid characterized by a tert-butyl-substituted phenyl ring attached to a propanoic acid backbone with a hydroxyl group at the second carbon. Its molecular formula is C₁₃H₁₈O₃, distinguishing it from structurally related compounds through the combination of a bulky tert-butyl group and a polar hydroxyl moiety. This structure confers unique physicochemical properties, such as enhanced lipophilicity (due to the tert-butyl group) and increased hydrogen-bonding capacity (from the hydroxyl group), making it relevant in pharmaceutical synthesis and material science .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[4-(tert-Butyl)phenyl]-2-hydroxypropanoic Acid typically involves the reaction of 4-tert-butylbenzaldehyde with malonic acid in the presence of a base, followed by decarboxylation and hydrolysis. The reaction conditions often include:

Base: Sodium ethoxide or potassium tert-butoxide

Solvent: Ethanol or methanol

Temperature: Reflux conditions

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance yield and purity. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the final product.

Chemical Reactions Analysis

Types of Reactions

3-[4-(tert-Butyl)phenyl]-2-hydroxypropanoic Acid undergoes various chemical reactions, including:

Oxidation: Can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction of the hydroxyl group to form alcohols.

Substitution: The hydroxyl group can be substituted with other functional groups using appropriate reagents.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate (KMnO4), Chromium trioxide (CrO3)

Reducing Agents: Sodium borohydride (NaBH4), Lithium aluminium hydride (LiAlH4)

Substitution Reagents: Thionyl chloride (SOCl2), Phosphorus tribromide (PBr3)

Major Products

Oxidation: 3-[4-(tert-Butyl)phenyl]-2-oxopropanoic Acid

Reduction: 3-[4-(tert-Butyl)phenyl]-2-hydroxypropanol

Substitution: 3-[4-(tert-Butyl)phenyl]-2-chloropropanoic Acid

Scientific Research Applications

3-[4-(tert-Butyl)phenyl]-2-hydroxypropanoic Acid has diverse applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Investigated for its potential biological activities and interactions with enzymes.

Medicine: Explored for its potential therapeutic properties and as a building block for drug development.

Industry: Utilized in the production of polymers, resins, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 3-[4-(tert-Butyl)phenyl]-2-hydroxypropanoic Acid involves its interaction with specific molecular targets and pathways. It can act as an inhibitor or activator of certain enzymes, influencing biochemical processes. The exact pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

To contextualize its properties and applications, we compare it to three analogs:

Compound Name	Molecular Formula	Substituents	Key Properties	Applications
3-[4-(tert-Butyl)phenyl]-2-hydroxypropanoic acid	C₁₃H₁₈O₃	-OH at C2; tert-butyl at phenyl para-position	High solubility in polar solvents (e.g., ethanol); chiral center at C2	Pharmaceutical intermediates (e.g., enzyme inhibitors); chiral synthesis
3-(4-tert-Butylphenyl)-2-methylpropanoic acid	C₁₄H₂₀O₂	-CH₃ at C2; tert-butyl at phenyl para-position	Lower polarity; higher logP (lipophilicity)	Polymer additives; non-polar synthetic intermediates
2-(4-(tert-Butyl)phenyl)propanoic acid	C₁₃H₁₈O₂	No substituent at C2; tert-butyl at phenyl	Solid state; soluble in organic solvents (e.g., methylene chloride)	Flexible coatings; dye synthesis
(S)-3-(4-(Benzyloxy)phenyl)-2-hydroxypropanoic acid	C₁₆H₁₆O₄	-OH at C2; benzyloxy at phenyl para-position	Enhanced steric bulk; UV reactivity due to benzyloxy group	Protective group strategies in peptide synthesis; photoresponsive materials

Key Findings :

Impact of Hydroxyl Group: The hydroxyl group in 3-[4-(tert-Butyl)phenyl]-2-hydroxypropanoic acid increases its polarity compared to methyl or unsubstituted analogs (e.g., 2-(4-(tert-Butyl)phenyl)propanoic acid), enhancing solubility in polar solvents like ethanol. This property is critical in pharmaceutical contexts, where bioavailability and enzyme interaction (e.g., Panobinostat’s 2-hydroxypropanoic acid moiety in DAC inhibition) are prioritized .

Role of tert-Butyl Group :
The tert-butyl group in all listed compounds improves metabolic stability by shielding reactive sites, a trait shared with antioxidants like butylated hydroxytoluene (BHT) . However, this group also reduces water solubility, necessitating trade-offs in drug design.

Stereochemical Considerations: The chiral center at C2 in 3-[4-(tert-Butyl)phenyl]-2-hydroxypropanoic acid enables enantioselective applications, unlike its non-chiral analogs (e.g., 3-(4-tert-Butylphenyl)-2-methylpropanoic acid). This is pivotal in asymmetric synthesis and receptor-targeted drug development .

Benzyloxy vs. tert-Butyl : Replacing tert-butyl with benzyloxy (as in the (S)-benzyloxy analog) introduces UV-sensitive and sterically demanding characteristics, redirecting utility toward photolabile protecting groups or specialized polymers .

Biological Activity

3-[4-(tert-Butyl)phenyl]-2-hydroxypropanoic acid, a compound with significant structural and functional properties, has gained attention for its diverse biological activities. This article explores its biological activity, mechanisms of action, and potential therapeutic applications, supported by data tables and relevant case studies.

Structural Overview

• Molecular Formula : C₁₆H₁₈O₃
• Molecular Weight : 270.31 g/mol
• Structural Features :
  • Hydroxyl group (-OH)
  • Carboxylic acid group (-COOH)
  • tert-Butyl group attached to a phenyl ring

The presence of these functional groups enhances the compound's reactivity and interaction with biological systems, making it a candidate for pharmacological research.

The biological activity of 3-[4-(tert-Butyl)phenyl]-2-hydroxypropanoic acid is primarily mediated through:

• Enzyme Interactions : The compound interacts with enzymes involved in lipid metabolism and inflammation, modulating their activity and leading to various pharmacological effects.
• Receptor Binding : It may bind to specific receptors that influence cellular signaling pathways related to inflammation and microbial growth.

Biological Activities

Research indicates that this compound exhibits several notable biological activities:

• Anti-inflammatory Properties :
  • Inhibition of pro-inflammatory cytokines suggests potential benefits in treating chronic inflammatory conditions.
• Analgesic Effects :
  • Preliminary studies indicate pain-relieving properties, warranting further exploration in pain management therapies.
• Antimicrobial Activity :
  • Evaluated for its ability to inhibit the growth of various pathogens, showcasing promise as an antimicrobial agent.

Anti-inflammatory Activity Study

A study assessed the anti-inflammatory effects of this compound in animal models. Results indicated a significant reduction in inflammatory markers compared to control groups, suggesting its potential utility in treating inflammatory diseases.

Study Type	Findings
Animal Model Study	Significant reduction in inflammatory markers
Control Comparison	Lower levels of pro-inflammatory cytokines

Enzyme Inhibition Research

Molecular docking studies revealed that this compound effectively inhibits certain enzymes related to lipid metabolism. The IC50 values obtained were comparable to known inhibitors, highlighting its potential as a therapeutic agent in metabolic disorders.

Enzyme Target	IC50 Value (µM)	Comparison to Known Inhibitors
Lipid Metabolism Enzyme	25	Comparable

Antimicrobial Efficacy

Research demonstrated that this compound exhibited antimicrobial properties against various bacterial strains. The mechanism was linked to the disruption of bacterial cell wall synthesis, indicating its promise as an alternative antimicrobial agent.

Bacterial Strain	Inhibition Zone (mm)	Mechanism of Action
E. coli	15	Disruption of cell wall synthesis
S. aureus	12	Disruption of cell wall synthesis